Cas no 639784-17-1 (Propanoic acid, 2-(4-formyl-2,6-dimethylphenoxy)-2-methyl-, ethyl ester)
639784-17-1 structure
Product Name:Propanoic acid, 2-(4-formyl-2,6-dimethylphenoxy)-2-methyl-, ethyl ester
CAS No:639784-17-1
MF:C15H20O4
MW:264.316905021667
CID:1670918
PubChem ID:23159322
Update Time:2025-04-21
Propanoic acid, 2-(4-formyl-2,6-dimethylphenoxy)-2-methyl-, ethyl ester Chemical and Physical Properties
Names and Identifiers
-
- Propanoic acid, 2-(4-formyl-2,6-dimethylphenoxy)-2-methyl-, ethyl ester
- Ethyl 2-(4-formyl-2,6-dimethylphenoxy)-2-methylpropanoate
- SCHEMBL814693
- DB-111570
- YXTQDIKNBLWVJF-UHFFFAOYSA-N
- F96796
- 639784-17-1
- 2-(4-Formyl-2,6-dimethyl-phenoxy)2-methyl-propionic acid ethyl ester
- 2-(4-FORMYL-2,6-DIMETHYLPHENOXY)-2-METHYLPROPANOIC ACID ETHYL ESTER
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- Inchi: 1S/C15H20O4/c1-6-18-14(17)15(4,5)19-13-10(2)7-12(9-16)8-11(13)3/h7-9H,6H2,1-5H3
- InChI Key: YXTQDIKNBLWVJF-UHFFFAOYSA-N
- SMILES: O(C1C(C)=CC(C=O)=CC=1C)C(C(=O)OCC)(C)C
Computed Properties
- Exact Mass: 264.1362
- Monoisotopic Mass: 264.13615911g/mol
- Isotope Atom Count: 0
- Hydrogen Bond Donor Count: 0
- Hydrogen Bond Acceptor Count: 4
- Heavy Atom Count: 19
- Rotatable Bond Count: 6
- Complexity: 312
- Covalently-Bonded Unit Count: 1
- Defined Atom Stereocenter Count: 0
- Undefined Atom Stereocenter Count : 0
- Defined Bond Stereocenter Count: 0
- Undefined Bond Stereocenter Count: 0
- XLogP3: 3
- Topological Polar Surface Area: 52.6Ų
Experimental Properties
- PSA: 52.6
Propanoic acid, 2-(4-formyl-2,6-dimethylphenoxy)-2-methyl-, ethyl ester Related Literature
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Patricia A. A. M. Vaz,João Rocha,Artur M. S. Silva New J. Chem., 2016,40, 8198-8201
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Andre Prates Pereira,Tao Dong,Eric P. Knoshaug,Nick Nagle,Ryan Spiller,Bonnie Panczak,Christopher J. Chuck,Philip T. Pienkos Sustainable Energy Fuels, 2020,4, 3400-3408
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Hyejin Moon,Aaron R. Wheeler,Robin L. Garrell,Chang-Jin “CJ” Kim Lab Chip, 2006,6, 1213-1219
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Huifang Yang,Haoran Guo,Peidong Fan,Xinpan Li,Wenlu Ren,Rui Song Nanoscale, 2020,12, 7024-7034
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Li-Hua Gan,Rui Wu,Jian-Lei Tian,Patrick W. Fowler Phys. Chem. Chem. Phys., 2017,19, 419-425
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